Cas no 2097991-95-0 (1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2097991-95-0
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 4771664
• Update Time: 2025-07-14

1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• 1-(2-azidoethyl)-3-(1-methylpyrazol-3-yl)piperidine
• 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C11H18N6/c1-16-7-4-11(14-16)10-3-2-6-17(9-10)8-5-13-15-12/h4,7,10H,2-3,5-6,8-9H2,1H3
• InChI Key： XAXTVTGPJZGDHG-UHFFFAOYSA-N
• SMILES： N1(CCN=[N+]=[N-])CCCC(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 234.15929460 g/mol
• Monoisotopic Mass: 234.15929460 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.4
• Molecular Weight: 234.30

Additional information on 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

Introduction to 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2097991-95-0)

1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2097991-95-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine is a complex organic molecule with a molecular formula of C₁₄H₂₀N₆. The compound features a piperidine ring, which is a common structural motif in many biologically active compounds. The presence of an azido group (-N₃) and a 1-methyl-1H-pyrazol-3-yl substituent adds to its chemical diversity and reactivity. These functional groups are known for their ability to participate in various chemical reactions, making the compound a valuable intermediate in synthetic chemistry.

The azido group is particularly noteworthy due to its reactivity in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has been widely used in the synthesis of complex molecules and biomolecules, including peptides and oligonucleotides. The pyrazole ring, on the other hand, is known for its biological activity and has been found in numerous pharmaceuticals targeting various therapeutic areas.

Synthesis Methods

The synthesis of 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-(1-methyl-1H-pyrazol-3-yl)piperidine with 2-bromoethanamine under basic conditions to form the corresponding amine. Subsequent treatment with an azidation reagent, such as sodium azide (NaN₃) or trimethylsilyl azide (TMSN₃), yields the desired product.

An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. This approach typically involves the one-pot synthesis of the compound from readily available starting materials, such as 3-(1-methyl-1H-pyrazol-3-yl)piperidine and 2-chloroethanamine hydrochloride, followed by azidation under microwave irradiation.

Biological Activity and Applications

1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Specifically, the compound has been found to exhibit agonist or antagonist activity towards specific GPCRs, making it a valuable tool for understanding receptor function and developing new therapeutic agents.

In addition to its potential as a GPCR modulator, 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential use in treating inflammatory diseases.

Clinical Relevance and Future Directions

The clinical relevance of 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine is currently being explored through preclinical studies. Early results indicate that the compound may have therapeutic potential in conditions such as chronic pain, neurodegenerative disorders, and autoimmune diseases. However, further research is needed to fully understand its pharmacological profile and safety profile before it can be advanced to clinical trials.

Ongoing research efforts are focused on optimizing the structure of 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine to enhance its potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict binding interactions with target proteins and guide rational drug design.

Conclusion

In summary, 1-(2-Azidoethyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2097991-95-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds significant potential for contributing to the discovery of new therapeutic agents.